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Compound of Interest

2-(4-
Compound Name:

Methylbenzylidene)malononitrile

Cat. No.: B052347

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
synthesis of 2-(4-Methylbenzylidene)malononitrile, a versatile organic compound with
applications in the synthesis of heterocyclic compounds.

Physicochemical and Structural Data

The quantitative properties of 2-(4-Methylbenzylidene)malononitrile are summarized in the
table below, providing a clear reference for experimental and theoretical applications.
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Property Value Reference
Molecular Formula Ci11HsN2 [1112]
Molecular Weight 168.19 g/mol [11[2][3]
CAS Number 2826-25-7 [1]
Melting Point 131-132 °C (404 K) [2]
Boiling Point 312.2°C at 760 mmHg [1]
Density 1.123 g/cm3 [1]
Flash Point 145.5°C [1]
XLogP3 2.4 [3]
Crystal System Triclinic [2]
Space Group P-1 [3]

Experimental Protocols

Synthesis of 2-(4-Methylbenzylidene)malononitrile[2]

This protocol details the synthesis of 2-(4-Methylbenzylidene)malononitrile via a

Knoevenagel condensation reaction.

Materials:

e 4-methylbenzaldehyde (10 mmol)

e Malononitrile (10 mmol)

¢ Phosphorus pentoxide (3.54 mmol)

o Absolute ethanol (25 ml)

e Crushed ice

e Petroleum ether
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250 ml round-bottom flask

Mechanical stirrer

Water bath for reflux

Filtration apparatus

TLC (Thin Layer Chromatography) supplies for reaction monitoring
Procedure:

e Combine 10 mmol of 4-methylbenzaldehyde, 10 mmol of malononitrile, and 3.54 mmol of
phosphorus pentoxide in a 250 ml round-bottom flask containing 25 ml of absolute ethanol.

« Stir the mixture mechanically for ten minutes at room temperature.

o Heat the reaction mixture to reflux using a water bath.

e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

e Upon completion, pour the reaction mixture onto crushed ice.

« Stir the mixture, which will cause the product to separate as a solid.

« Filter the solid product and wash it with petroleum ether.

» Dry the product and recrystallize it from ethanol to yield block-like colorless crystals.
Yield: 68%

Visualizations

The following diagrams illustrate the synthesis workflow and key molecular characteristics of 2-
(4-Methylbenzylidene)malononitrile.
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Caption: Synthesis workflow for 2-(4-Methylbenzylidene)malononitrile.
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Caption: Key properties of 2-(4-Methylbenzylidene)malononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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